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Compound of Interest

Compound Name: Tetrabutylammonium nitrate

Cat. No.: B155451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the purity specifications for commercial-

grade Tetrabutylammonium nitrate (TBAN). Understanding these specifications is critical for

ensuring the reliability, reproducibility, and safety of experimental and developmental work in

research and pharmaceutical applications. This document outlines common purity levels,

potential impurities, and the analytical methodologies used to verify the quality of TBAN.

Data Presentation: Comparative Purity
Specifications
The following table summarizes the typical purity specifications of Tetrabutylammonium
nitrate available from various commercial suppliers. These values represent common quality

grades and may vary by supplier and specific product lot.
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Specification
Supplier A
(Typical)

Supplier B
(Typical)

Supplier C
(Typical)

Supplier D
(Typical)

Assay (%)
≥ 98% (Titration)

[1]
97%

> 97.0%

(Aqueous acid-

base Titration)[2]

>98.0%

(Nonaqueous

Titration)[3]

Impurities Not specified

<3%

Tetrabutylammon

ium chloride[4][5]

[6]

Not specified Not specified

Water Content

(%)
Not specified Not specified

≤ 1.0% (Karl

Fischer Titration)

[2]

Not specified

Appearance
White crystalline

powder[1]
Not specified

Off-white to

faintly yellow

powder[2]

White to Almost

white powder to

crystal[3]

Melting Point

(°C)
116-118[1]

116-118 (lit.)[4]

[5][6]
116-120 117.0-121.0

Infrared

Spectrum

Conforms to

structure

Conforms to

structure
Conforms Conforms

Experimental Protocols
Accurate determination of the purity of Tetrabutylammonium nitrate relies on a combination

of analytical techniques. The following are detailed methodologies for key experiments.

1. Assay by Nonaqueous Titration

This method is suitable for the determination of the overall basicity of the tetrabutylammonium

salt.

Principle: Tetrabutylammonium nitrate, a salt of a strong base (tetrabutylammonium

hydroxide) and a strong acid (nitric acid), can be titrated in a non-aqueous medium. In this
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environment, the nitrate anion can exhibit basic properties and can be titrated with a strong

acid.

Reagents and Equipment:

Perchloric acid (HClO4) in glacial acetic acid (0.1 N), standardized.

Glacial acetic acid.

Crystal violet indicator solution.

Analytical balance.

Burette (50 mL).

Stirrer.

Procedure:

Accurately weigh approximately 300 mg of the Tetrabutylammonium nitrate sample.

Dissolve the sample in 50 mL of glacial acetic acid.

Add 2-3 drops of crystal violet indicator solution. The solution will appear violet.

Titrate with 0.1 N perchloric acid in glacial acetic acid until the color of the solution

changes from violet to blue-green.

Record the volume of titrant used.

Perform a blank titration using 50 mL of glacial acetic acid and subtract the blank volume

from the sample titration volume.

Calculation:

Where:

V_sample = Volume of HClO4 used for the sample (mL)
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V_blank = Volume of HClO4 used for the blank (mL)

N = Normality of the HClO4 solution

MW = Molecular weight of Tetrabutylammonium nitrate (304.47 g/mol )

W = Weight of the sample (g)

2. Determination of Water Content by Karl Fischer Titration

Due to the hygroscopic nature of Tetrabutylammonium nitrate, accurate determination of

water content is crucial.

Principle: The Karl Fischer titration is a specific method for the determination of water

content. It is based on the quantitative reaction of water with an iodine-sulfur dioxide reagent

in the presence of a base and an alcohol.

Reagents and Equipment:

Karl Fischer titrator (volumetric or coulometric).

Karl Fischer reagent (e.g., Hydranal™-Composite 5).

Anhydrous methanol.

Water standard for titer determination.

Procedure:

Add anhydrous methanol to the titration vessel of the Karl Fischer titrator and pre-titrate to

a stable, dry endpoint.

Accurately weigh a suitable amount of the Tetrabutylammonium nitrate sample (typically

100-200 mg, depending on the expected water content) and add it to the titration vessel.

The sample is stirred to dissolve and release its water content.
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Titrate the sample with the Karl Fischer reagent until the endpoint is reached. The

instrument will automatically detect the endpoint and calculate the water content.

The titer of the Karl Fischer reagent should be determined regularly using a certified water

standard.

Calculation: The instrument software automatically calculates the percentage of water in the

sample based on the titrant consumption and the weight of the sample.

3. Identity Confirmation by Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the identity of the material by comparing its spectrum to a

reference spectrum.

Principle: The infrared spectrum provides a unique "fingerprint" of a molecule based on the

vibrations of its chemical bonds.

Reagents and Equipment:

Fourier Transform Infrared (FTIR) spectrometer.

Potassium bromide (KBr), spectroscopy grade, dried.

Agate mortar and pestle.

Pellet press.

Procedure (KBr Pellet Method):

Grind 1-2 mg of the Tetrabutylammonium nitrate sample with approximately 200 mg of

dried KBr in an agate mortar until a fine, homogeneous powder is obtained.[7]

Transfer the mixture to a pellet die.

Press the mixture under high pressure (typically 8-10 tons) to form a transparent or

translucent pellet.[8]

Place the pellet in the sample holder of the FTIR spectrometer.
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Record the infrared spectrum over the range of 4000-400 cm⁻¹.

Compare the obtained spectrum with a reference spectrum of Tetrabutylammonium
nitrate. The positions and relative intensities of the absorption bands should match. Key

characteristic peaks include C-H stretching vibrations of the butyl groups and the strong

absorption band of the nitrate group.

Mandatory Visualization
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Caption: Quality control workflow for commercial Tetrabutylammonium nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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